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Compound of Interest

Compound Name: 4-Hydroxy-1-indanone

Cat. No.: B1297909 Get Quote

FOR IMMEDIATE RELEASE

This technical guide provides a comprehensive overview of the safety data and handling

precautions for 4-Hydroxy-1-indanone, a compound utilized in various research and

development applications. موجز This document is intended for researchers, scientists, and drug

development professionals to ensure the safe handling and use of this chemical. All

quantitative data has been summarized for clarity, and a general protocol for handling chemical

spills is provided.

Section 1: Chemical and Physical Properties
4-Hydroxy-1-indanone is a solid, appearing as a white to orange to green powder or crystals.

[1][2] Key physical and chemical properties are detailed in the table below.

Property Value Source(s)

Molecular Formula C₉H₈O₂ [2][3]

Molecular Weight 148.16 g/mol [3]

CAS Number 40731-98-4

Melting Point 242-244 °C

Appearance
White to Orange to Green

powder to crystal
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Section 2: Hazard Identification and GHS
Classification
4-Hydroxy-1-indanone is classified as a hazardous substance. The GHS classification, based

on aggregated data, indicates that it can cause skin irritation, serious eye irritation, and may

cause respiratory irritation.

GHS Classification
Hazard Class &
Category

Signal Word Hazard Statement

Skin

Corrosion/Irritation
Skin Irrit. 2 Warning

H315: Causes skin

irritation

Serious Eye

Damage/Eye Irritation
Eye Irrit. 2 Warning

H319: Causes serious

eye irritation

Specific target organ

toxicity — Single

exposure

STOT SE 3 Warning
H335: May cause

respiratory irritation

Source:

Section 3: Handling and Storage Precautions
Proper handling and storage are crucial to minimize risks associated with 4-Hydroxy-1-
indanone.

Handling:

Handle in a well-ventilated place, preferably under a chemical fume hood.

Avoid the formation of dust and aerosols.

Wear suitable personal protective equipment (PPE), including protective gloves, clothing,

and eye/face protection.

Avoid breathing dust, fume, gas, mist, vapors, or spray.
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Wash hands thoroughly after handling.

Use non-sparking tools and prevent fire caused by electrostatic discharge.

Storage:

Store in a well-ventilated place and keep the container tightly closed.

Store locked up.

Keep containers in a dry, cool place.

Incompatible materials to avoid are strong oxidizing agents.

Section 4: Personal Protective Equipment (PPE)
The following personal protective equipment is recommended when handling 4-Hydroxy-1-
indanone:

PPE Type Specification Source(s)

Eye/Face Protection

Wear tightly fitting safety

goggles with side-shields

conforming to EN 166 (EU) or

NIOSH (US) approved

standards.

Skin Protection

Wear appropriate protective

gloves and clothing to prevent

skin exposure. Fire/flame

resistant and impervious

clothing is recommended.

Respiratory Protection

If exposure limits are exceeded

or irritation is experienced, use

a full-face respirator with a

particulates filter conforming to

EN 143, or a NIOSH/MSHA

approved respirator.
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Section 5: First Aid and Emergency Procedures
In case of exposure, the following first-aid measures should be taken:

Exposure Route First Aid Measures Source(s)

Inhalation

Move the person to fresh air. If

breathing is difficult, give

oxygen. If not breathing,

provide artificial respiration.

Seek medical attention if you

feel unwell.

Skin Contact

Immediately wash with plenty

of soap and water. Take off

contaminated clothing and

wash it before reuse. If skin

irritation occurs, get medical

help.

Eye Contact

Rinse cautiously with water for

several minutes. Remove

contact lenses, if present and

easy to do. Continue rinsing

for at least 15 minutes. If eye

irritation persists, get medical

advice/attention.

Ingestion

Rinse mouth with water. Do

NOT induce vomiting. Call a

POISON CENTER or

doctor/physician if you feel

unwell.

Fire-Fighting Measures:

Suitable extinguishing agents: Use water spray, alcohol-resistant foam, dry chemical, or

carbon dioxide.
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Protective equipment: Wear a self-contained breathing apparatus and full protective gear.

Hazards: During a fire, irritating and toxic gases such as carbon monoxide and carbon

dioxide may be generated.

Section 6: Accidental Release Measures
In the event of a spill, follow these procedures:

Ensure adequate ventilation and wear appropriate personal protective equipment.

Avoid dust formation and breathing dust.

Sweep up the spilled material and shovel it into suitable containers for disposal.

Wash the spill site after material pickup is complete.

Do not let the product enter drains.

Dispose of the waste in a manner consistent with federal, state, and local regulations.

Section 7: Experimental Workflow Visualization
The following diagram illustrates a general workflow for handling a chemical spill, a critical

safety protocol in any laboratory setting.

Initial Response Containment & Cleanup Final Steps

Chemical Spill Occurs Alert Personnel & Evacuate Area Assess Spill Hazards Don Appropriate PPE Contain the Spill Neutralize/Absorb Material Collect Residue Decontaminate Area & Equipment Dispose of Waste Properly Report the Incident

Click to download full resolution via product page

Caption: General workflow for handling a chemical spill.

This guide is intended to provide essential safety information. Always refer to the specific

Safety Data Sheet (SDS) provided by the supplier before handling 4-Hydroxy-1-indanone.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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and-handling-precautions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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